Cas no 1637325-21-3 (7-Methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline)

• Product Name: 7-Methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline
• CAS No: 1637325-21-3
• MF: C₁₆H₂₀BNO₃
• MW: 285.145904541016
• CID: 4821932
• Update Time: 2025-05-23

7-Methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• COc1ccc2cc(cnc2c1)B1OC(C)(C)C(C)(C)O1
• (7-Methoxyquinolin-3-yl)boronic acid pinacol ester
• 7-Methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline

• Inchi： 1S/C16H20BNO3/c1-15(2)16(3,4)21-17(20-15)12-8-11-6-7-13(19-5)9-14(11)18-10-12/h6-10H,1-5H3
• InChI Key： DWUMNLRPLPZJTQ-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC3C=C(C=CC=3C=2)OC)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 372
• Topological Polar Surface Area: 40.6

Additional information on 7-Methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline

Comprehensive Overview of 7-Methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline (CAS No. 1637325-21-3)

7-Methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline is a specialized boron-containing heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. With its unique quinoline backbone and dioxaborolane functional group, this compound serves as a versatile intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its CAS number 1637325-21-3 ensures precise identification in chemical databases, making it a critical reference for researchers.

The growing interest in boron-based compounds stems from their applications in drug discovery, agrochemicals, and advanced materials. 7-Methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline exemplifies this trend, as its methoxy-substituted quinoline structure enhances solubility and reactivity, while the dioxaborolane moiety facilitates efficient coupling reactions. Researchers often search for "quinoline boronic ester derivatives" or "CAS 1637325-21-3 applications" to explore its potential in targeted drug delivery and fluorescence imaging.

In the context of green chemistry, this compound aligns with the demand for sustainable synthetic routes. Its stability under ambient conditions and compatibility with palladium-catalyzed reactions make it a preferred choice for constructing complex molecular architectures. Recent studies highlight its role in developing OLED materials and biocompatible probes, addressing queries like "how to synthesize quinoline boronate esters" or "1637325-21-3 solubility data."

From a structural-activity relationship perspective, the 7-methoxy group in 7-Methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline influences electronic distribution, which is crucial for photo-physical properties. This feature resonates with searches such as "quinoline derivatives for optoelectronics" or "boron heterocycles in medicinal chemistry." The compound’s high purity and well-characterized NMR spectra further support its utility in precision-driven applications.

As the scientific community explores next-generation therapeutics and smart materials, CAS 1637325-21-3 continues to emerge as a key player. Its integration into high-throughput screening libraries and catalysis research underscores its relevance. For those investigating "stable boronic acid equivalents" or "quinoline-based scaffolds," this compound offers a robust platform for innovation.

In summary, 7-Methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline represents a convergence of synthetic utility and multidisciplinary applicability. Its CAS registry (1637325-21-3) ensures traceability, while its chemical properties cater to evolving trends in bioconjugation and material science. This aligns with frequent search terms like "boronate ester stability" and "quinoline synthesis breakthroughs," reflecting its enduring scientific value.